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Compound of Interest

Compound Name: Benzyl pyridine-1(2H)-carboxylate

Cat. No.: B1610051

An In-depth Technical Guide to Benzyl pyridine-
1(2H)-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl pyridine-1(2H)-
carboxylate, a heterocyclic compound of interest in synthetic and medicinal chemistry. This
document outlines its chemical properties, a detailed experimental protocol for its synthesis,
and its potential applications as a versatile chemical intermediate.

Core Compound Data

Benzyl pyridine-1(2H)-carboxylate, also known by its synonym 1-Cbz-1,2-dihydropyridine, is
a derivative of pyridine.[1] The structural and chemical data for this compound are summarized
below.
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Property Value Reference

Benzyl pyridine-1(2H)-

IUPAC Name
carboxylate
CAS Number 79328-85-1 [1]
Molecular Formula C13H13NO2 [1]
Molecular Weight 215.25 g/mol [1]
1-Cbz-1,2-dihydropyridine,
Synonyms 1(2H)-Pyridinecarboxylic acid,

phenylmethyl ester

Chemical Synthesis

The synthesis of N-substituted 1,2-dihydropyridines is a common objective in organic synthesis
due to their utility as precursors to valuable piperidine and pyridine derivatives.[2] A widely
employed method for the preparation of N-alkoxycarbonyl-1,2-dihydropyridines is the reduction
of pyridine in the presence of a suitable chloroformate. This approach, often referred to as a
modified Fowler Reduction, provides a direct route to the title compound.[3]

This protocol is based on the general method for the synthesis of N-substituted 1,2-
dihydropyridines by the reduction of pyridine with sodium borohydride in the presence of benzyl
chloroformate.

Materials:

e Pyridine

Sodium borohydride (NaBHa4)

Benzyl chloroformate (Cbz-Cl)

Anhydrous Tetrahydrofuran (THF)

Methanol (MeOH)
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Saturated aqueous ammonium chloride (NH4Cl) solution

Diethyl ether

Magnesium sulfate (MgSOa)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere
(e.g., nitrogen or argon), dissolve pyridine (1.0 equivalent) in anhydrous THF.

Cool the solution to -70 °C using a dry ice/acetone bath.

In a separate flask, prepare a solution of benzyl chloroformate (1.1 equivalents) in anhydrous
THF.

Slowly add the benzyl chloroformate solution to the cooled pyridine solution.

In another flask, prepare a solution of sodium borohydride (1.5 equivalents) in methanol.

Add the sodium borohydride solution dropwise to the reaction mixture, maintaining the
temperature at -70 °C.

After the addition is complete, allow the reaction to stir at -70 °C for 2-3 hours.

Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

Allow the mixture to warm to room temperature.

Transfer the mixture to a separatory funnel and extract with diethyl ether.

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and
filter.

Concentrate the filtrate under reduced pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel to obtain pure Benzyl
pyridine-1(2H)-carboxylate.
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Reactants

Benzyl Chloroformate Sodium Borohydride
\ Reactign Steps

Activation of Pyridine
with Benzyl Chloroformate
in THF at -70°C

Reduction with NaBH4
in Methanol at -70°C

Quenching with
aqueous NH4Cl

Extraction and Drying

Column Chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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